![molecular formula C16H16N6O5S B2803890 5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate CAS No. 1351596-31-0](/img/structure/B2803890.png)
5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate
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Description
5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C16H16N6O5S and its molecular weight is 404.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Parallel Liquid-Phase Synthesis : A study by Borisov et al. (2009) detailed the parallel liquid-phase synthesis method for creating libraries of substituted 3-(methylthio)-5-(amino)-4-([1,2,4]oxadiazol-5-yl)-1H-pyrazoles and related compounds, indicating a method for efficient synthesis of complex molecules like the one (Borisov et al., 2009).
Synthesis of Derivatives : Pivazyan et al. (2019) described the synthesis of new derivatives containing a 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring in addition to the pyrimidine fragment, which is relevant to the compound of interest (Pivazyan et al., 2019).
Biological and Catalytic Activities
Antimicrobial Activity : Sindhu et al. (2013) explored the in vitro growth effect of similar compounds on microorganisms causing microbial infections, which might hint at potential biomedical applications (Sindhu et al., 2013).
Catalysis of Suzuki Reactions : A study by Bumagin et al. (2017) showed that compounds combining azole heterocycles, similar to the compound , formed palladium complexes that exhibited high catalytic activity in Suzuki reactions in aqueous media, suggesting potential applications in chemical synthesis (Bumagin et al., 2017).
Corrosion Inhibition
- Corrosion Inhibition Properties : Ammal et al. (2018) investigated the corrosion inhibition ability of 1,3,4-oxadiazole derivatives, related to the compound of interest, towards mild steel in sulfuric acid, which may indicate its potential use in material science and engineering (Ammal et al., 2018).
properties
IUPAC Name |
5-[1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6OS.C2H2O4/c1-9-17-11(8-22-9)7-20-5-10(6-20)14-18-13(19-21-14)12-15-3-2-4-16-12;3-1(4)2(5)6/h2-4,8,10H,5-7H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVRFEWMVTBLQOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)CN2CC(C2)C3=NC(=NO3)C4=NC=CC=N4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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